Cas no 1795298-33-7 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide
• CAS No: 1795298-33-7
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 5368201
• Update Time: 2025-10-23

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-4-phenyloxane-4-carboxamide
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide

• Inchi： 1S/C23H24N4O3/c28-22(23(8-15-29-16-9-23)18-5-2-1-3-6-18)24-10-11-26-12-13-27-21(26)17-19(25-27)20-7-4-14-30-20/h1-7,12-14,17H,8-11,15-16H2,(H,24,28)
• InChI Key： UGLIUWRUVPPZKK-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NCCN2C3=CC(C4=CC=CO4)=NN3C=C2)=O)CC1

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide (CAS No. 1795298-33-7): A Comprehensive Overview

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide (CAS No. 1795298-33-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxane carboxamides and is characterized by its intricate heterocyclic core, which includes a furan, pyrazolo, and imidazole moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various pharmaceutical applications.

The structural complexity of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided detailed insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its interactions with biological targets. Recent research has highlighted the importance of the furan and pyrazolo-imidazole moieties in modulating the compound's pharmacological profile.

In terms of biological activity, N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide has demonstrated potent anti-inflammatory and anti-cancer properties. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells has been reported in several in vitro and in vivo models, suggesting its potential as an anticancer agent.

The mechanism of action of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide is multifaceted. It has been shown to interact with key signaling pathways involved in inflammation and cancer progression. For instance, the compound can modulate the activity of transcription factors such as NF-kB and AP-1, which are central to the regulation of inflammatory responses. Furthermore, it can interfere with cell cycle progression and DNA repair mechanisms, thereby enhancing its cytotoxic effects on cancer cells.

Recent advancements in drug delivery systems have also focused on optimizing the pharmacokinetic properties of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide. Nanoparticle-based formulations have been developed to improve its solubility and bioavailability, thereby enhancing its therapeutic efficacy. These formulations have shown promising results in preclinical studies, demonstrating enhanced tissue penetration and reduced systemic toxicity.

The safety profile of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-4-phenyloxane-4-carboxamide has been evaluated through extensive toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-{2-[6-(furan-2-y l)-1H-pyrazolo[1 ,5-a ]imid az ol - 1 - yl ]eth yl } - 4 - phen y lox an e - 4 - car box am ide (CAS No. 1795298 - 33 - 7) represents a promising lead compound for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research efforts aim to optimize its pharmacological properties and explore its potential applications in various medical conditions.